Cas no 2172227-18-6 (2-hydroxy-2-(3-hydroxyoxetan-3-yl)acetic acid)

• Product Name: 2-hydroxy-2-(3-hydroxyoxetan-3-yl)acetic acid
• CAS No: 2172227-18-6
• MF: C₅H₈O₅
• MW: 148.114022254944
• CID: 6373615
• PubChem ID: 165588413
• Update Time: 2025-09-17

2-hydroxy-2-(3-hydroxyoxetan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-(3-hydroxyoxetan-3-yl)acetic acid
• 2172227-18-6
• EN300-1628763

• Inchi： 1S/C5H8O5/c6-3(4(7)8)5(9)1-10-2-5/h3,6,9H,1-2H2,(H,7,8)
• InChI Key： GBOJHKFNUPSDIO-UHFFFAOYSA-N
• SMILES： O1CC(C(C(=O)O)O)(C1)O

Computed Properties

• Exact Mass: 148.03717335g/mol
• Monoisotopic Mass: 148.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 87Ų

Additional information on 2-hydroxy-2-(3-hydroxyoxetan-3-yl)acetic acid

Introduction to 2-hydroxy-2-(3-hydroxyoxetan-3-yl)acetic acid (CAS No. 2172227-18-6)

2-hydroxy-2-(3-hydroxyoxetan-3-yl)acetic acid, identified by the CAS number 2172227-18-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic pathways. The presence of both hydroxyl and oxetane functional groups makes it a versatile building block for designing novel therapeutic agents.

The compound's structure consists of a central acetic acid moiety substituted with a hydroxyl group at the alpha position and an oxetane ring linked to the beta carbon. The oxetane ring, a three-membered cyclic ether, introduces conformational constraints that can influence the compound's reactivity and biological activity. This structural motif has been explored in various research studies for its ability to enhance binding affinity and metabolic stability in drug candidates.

In recent years, 2-hydroxy-2-(3-hydroxyoxetan-3-yl)acetic acid has been investigated for its role in developing inhibitors targeting specific enzymes involved in metabolic pathways. Its oxetane moiety provides a rigid framework that can be optimized to interact with biological targets with high precision. This has led to its incorporation into libraries of compounds used in high-throughput screening (HTS) campaigns aimed at identifying lead molecules for further medicinal chemistry optimization.

One notable application of this compound is in the synthesis of protease inhibitors, which are critical in treating diseases such as HIV, hepatitis C, and cancer. The hydroxyl groups on the molecule allow for modifications that can enhance binding interactions with active sites of proteases, improving drug efficacy. Additionally, the oxetane ring can be functionalized to introduce additional pharmacophores, expanding the compound's utility in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-hydroxy-2-(3-hydroxyoxetan-3-yl)acetic acid with greater accuracy. Molecular docking studies have revealed that this compound can interact with various protein targets, suggesting potential therapeutic applications beyond protease inhibition. These studies have also highlighted the importance of optimizing the substitution patterns on the oxetane ring to maximize binding affinity and minimize off-target effects.

The synthesis of 2-hydroxy-2-(3-hydroxyoxetan-3-yl)acetic acid presents unique challenges due to the sensitivity of the oxetane ring. However, recent methodologies have improved the efficiency and yield of its preparation, making it more accessible for industrial-scale production. These advancements include catalytic approaches that minimize side reactions and enable the introduction of diverse functional groups at specific positions on the molecule.

In conclusion, 2-hydroxy-2-(3-hydroxyoxetan-3-yl)acetic acid (CAS No. 2172227-18-6) is a promising compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new synthetic strategies and biological activities, this compound is poised to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.